![molecular formula C6H6N6OS B8289058 3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carbothioamide](/img/structure/B8289058.png)
3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carbothioamide
Description
3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carbothioamide is a useful research compound. Its molecular formula is C6H6N6OS and its molecular weight is 210.22 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C6H6N6OS |
|---|---|
Molecular Weight |
210.22 g/mol |
IUPAC Name |
3-methyl-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carbothioamide |
InChI |
InChI=1S/C6H6N6OS/c1-11-6(13)12-2-8-3(4(7)14)5(12)9-10-11/h2H,1H3,(H2,7,14) |
InChI Key |
UNCSYWYTUBIMHD-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)N2C=NC(=C2N=N1)C(=S)N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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